Cas no 1097874-81-1 (6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1097874-81-1
• MF: C₈H₉IN₄
• MW: 288.088332891464
• CID: 4827541
• Update Time: 2025-06-08

6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine
• 6-iodo-3-propan-2-yl-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C8H9IN4/c1-5(2)8-11-10-7-4-3-6(9)12-13(7)8/h3-5H,1-2H3
• InChI Key： IKYRECLFDHQIPV-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NN=C(C(C)C)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Additional information on 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine

6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine: A Comprehensive Overview

The compound with CAS No. 1097874-81-1, known as 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridazines, which are known for their unique structural features and potential applications in drug design. The 6-Iodo and 3-isopropyl substituents play pivotal roles in modulating the compound's chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of triazolopyridazines in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The incorporation of an iodine atom at the 6-position of the triazolopyridazine ring introduces electronic and steric effects that can enhance the compound's binding affinity to biological targets. This makes 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine a promising candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the parent triazolopyridazine ring system. The introduction of the isopropyl group at the 3-position is achieved through alkylation or substitution reactions, while the iodination at the 6-position requires precise control over reaction conditions to ensure regioselectivity. Researchers have optimized these steps to achieve high yields and purity levels, making this compound accessible for further studies.

One of the most exciting developments involving 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine is its application in targeted drug delivery systems. By leveraging its unique electronic properties and structural flexibility, scientists have explored its use as a carrier for anticancer drugs. Preliminary results indicate that this compound can enhance drug solubility and stability while minimizing off-target effects—a critical factor in improving treatment efficacy.

In addition to its medicinal applications, this compound has also been investigated for its potential in materials science. The triazolopyridazine core exhibits interesting photophysical properties that make it a candidate for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Ongoing research aims to exploit these properties further by modifying the substituents at the 6 and 3 positions to tailor material performance.

From a toxicological perspective, understanding the safety profile of 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine is essential before it can be considered for clinical use. Recent toxicity studies have demonstrated that this compound exhibits low cytotoxicity against non-cancerous cell lines while showing selective activity against cancer cells. These findings underscore its potential as a safer alternative to conventional chemotherapeutic agents.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the biological mechanisms underlying this compound's activity. Advanced computational techniques such as molecular docking and dynamics simulations are being employed to predict binding modes with target proteins. Such studies will provide valuable guidance for further optimization of 6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine, paving the way for its translation into clinical practice.

In conclusion,6-Iodo-3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazine represents a versatile platform for exploring innovative solutions in drug discovery and materials science. Its unique combination of structural features and functional groups positions it as a key player in advancing modern chemical research. As ongoing investigations continue to reveal new applications and mechanisms of action for this compound,it is poised to make significant contributions to both academic and industrial sectors.